Cas no 99473-12-8 (Hydroxy Terbinafine β-D-Glucuronide)

• Product Name: Hydroxy Terbinafine β-D-Glucuronide
• CAS No: 99473-12-8
• MF: C₂₇H₃₃NO₇
• MW: 483.553428411484
• CID: 797151
• PubChem ID: 124545048
• Update Time: 2025-10-20

Hydroxy Terbinafine β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,2,2-dimethyl-7-[methyl(1-naphthalenylmethyl)amino]-5-hepten-3-ynyl, (E)- (9CI)
• Hydroxy Terbinafine β-D-Glucuronide
• (E)-2,2-Dimethyl-7-[methyl(1-naphthalenylmethyl)amino]-5-hepten-3-ynyl -D-Glucopyranosiduronic Acid
• b-D-Glucopyranosiduronic acid,2,2-dimethyl-7-[methyl(1-naphthalenylmethyl)amino]-5-hepten-3-yn...
• HYDROXY TERBINAFINE GLUCURONIDE
• Hydroxy Terbinafine-D-Glucuronide
• Hydroxyterbinafine b-D-glucuronide
• beta-D-Glucopyranosiduronic acid, 2,2-dimethyl-7-[methyl(1-naphthalenylmethyl)amino]-5-hepten-3-ynyl, (E)-
• 99473-12-8
• DTXSID401111771
• Hydroxy Terbinafine beta-D-Glucuronide
• Hydroxy Terbinafine ?-D-Glucuronide
• (2S,3S,4S,5R)-6-[(E)-2,2-dimethyl-7-[methyl(naphthalen-1-ylmethyl)amino]hept-5-en-3-ynoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid

• Inchi： 1S/C27H33NO7/c1-27(2,17-34-26-23(31)21(29)22(30)24(35-26)25(32)33)14-7-4-8-15-28(3)16-19-12-9-11-18-10-5-6-13-20(18)19/h4-6,8-13,21-24,26,29-31H,15-17H2,1-3H3,(H,32,33)/b8-4+/t21-,22-,23+,24-,26+/m0/s1
• InChI Key： XWKOYVRIRYSRSH-APVLZFLUSA-N
• SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OCC(C#C/C=C/CN(C)CC1=CC=CC2C=CC=CC1=2)(C)C)O)O)O

Computed Properties

• Exact Mass: 483.22600
• Monoisotopic Mass: 483.22570239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Melting Point: 105-107°C
• Solubility: Methanol
• PSA: 119.69000
• LogP: 1.76620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides

Additional information on Hydroxy Terbinafine β-D-Glucuronide

Comprehensive Analysis of Hydroxy Terbinafine β-D-Glucuronide (CAS No. 99473-12-8): Properties, Applications, and Research Insights

Hydroxy Terbinafine β-D-Glucuronide (CAS No. 99473-12-8) is a biologically significant metabolite of terbinafine, a well-known antifungal agent. This compound is formed through the glucuronidation of hydroxy terbinafine, a process mediated by UDP-glucuronosyltransferase enzymes in the liver. The conjugation with β-D-glucuronic acid enhances the water solubility of the parent compound, facilitating its excretion via renal or biliary pathways. Researchers and pharmaceutical experts are increasingly interested in this metabolite due to its role in drug metabolism studies and potential implications in therapeutic monitoring.

The structural uniqueness of Hydroxy Terbinafine β-D-Glucuronide lies in its glucuronide moiety, which is a common modification in phase II metabolism. This modification not only aids in detoxification but also serves as a marker for pharmacokinetic studies. With the growing demand for precision medicine, understanding metabolites like 99473-12-8 has become crucial for optimizing drug efficacy and minimizing adverse effects. Recent studies have explored its stability under various physiological conditions, shedding light on its half-life and interaction with other drugs.

In the context of current trends, Hydroxy Terbinafine β-D-Glucuronide is often discussed alongside topics such as personalized medicine, drug-drug interactions, and biomarker discovery. For instance, search engine analytics reveal frequent queries like "role of terbinafine metabolites in antifungal therapy" or "how glucuronidation affects drug efficacy." These queries reflect the compound's relevance in both academic and clinical settings. Additionally, advancements in analytical techniques, such as LC-MS/MS, have enabled more accurate quantification of this metabolite in biological samples.

From a synthetic chemistry perspective, the preparation of Hydroxy Terbinafine β-D-Glucuronide involves enzymatic or chemical glucuronidation of hydroxy terbinafine. The process requires stringent control over reaction conditions to ensure high yield and purity. Analytical characterization typically employs NMR spectroscopy and high-resolution mass spectrometry, which are essential for confirming its structural integrity. Such rigorous protocols are vital for producing reference standards used in clinical laboratories.

The applications of Hydroxy Terbinafine β-D-Glucuronide extend beyond pharmacokinetics. It is also a valuable tool for investigating enzyme kinetics and UGT polymorphism effects. For example, genetic variations in UGT enzymes can alter the rate of glucuronidation, impacting drug clearance rates. This has spurred interest in pharmacogenomic studies aimed at tailoring antifungal regimens based on individual metabolic profiles. Such research aligns with the broader shift toward patient-centric therapeutics.

Environmental and regulatory considerations further underscore the importance of studying 99473-12-8. As a metabolite, its presence in wastewater or ecological systems could signal the need for improved drug disposal protocols. Regulatory agencies increasingly emphasize the monitoring of pharmaceutical metabolites to assess environmental impact, making Hydroxy Terbinafine β-D-Glucuronide a compound of interest in green chemistry initiatives.

In summary, Hydroxy Terbinafine β-D-Glucuronide (CAS No. 99473-12-8) represents a critical intersection of drug metabolism, analytical chemistry, and clinical research. Its study not only enhances our understanding of terbinafine's pharmacological profile but also contributes to broader discussions on metabolite safety and therapeutic optimization. Future research may explore its potential as a diagnostic marker or its role in combating antifungal resistance, addressing some of the most pressing questions in modern medicine.